3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c1-18-8-12(15(17-18)20-2)14(19)16-7-11-3-4-13(21-11)10-5-6-22-9-10/h3-6,8-9H,7H2,1-2H3,(H,16,19)
• InChI Key: QZEAKIWEIKSJEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to the specified compound are synthesized and characterized for their potential applications in medicinal chemistry and material science. For example, pyrazole and pyrazoline derivatives have been explored for their cytotoxic activities against specific cell lines, demonstrating the importance of structural analysis and synthesis in the development of therapeutic agents (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Antibacterial Activity

Research on compounds with pyrazole cores has shown promising antimicrobial and antibacterial properties. Studies on novel oxadiazoles and thiocarboxamides derivatives highlight the antimicrobial potential of these compounds, suggesting similar research applications for compounds like 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide (Aghekyan et al., 2020).

Structural and Electronic Properties

The study of structural and electronic properties of similar compounds, through X-ray crystallography and spectroscopic methods, aids in understanding the molecular geometry, stability, and reactivity of these molecules. This knowledge is crucial for designing compounds with tailored properties for specific scientific applications (Kumara et al., 2018).